2-(Phenylsulfanyl)-N-(propan-2-yl)benzamide

• CAS RN: 65838-73-5
• Molecular Formula: C16H17NOS
• Molecular Weight: 271.4 g/mol
• IUPAC Name: 2-phenylsulfanyl-N-propan-2-ylbenzamide
• InChI: InChI=1S/C16H17NOS/c1-12(2)17-16(18)14-10-6-7-11-15(14)19-13-8-4-3-5-9-13/h3-12H,1-2H3,(H,17,18)
• InChI Key: RJGZVWBYGADVCT-UHFFFAOYSA-N
• SMILES: CC(C)NC(=O)C1=CC=CC=C1SC2=CC=CC=C2

Description

N1-isopropyl-2-(phenylthio)benzamide is an aryl sulfide.

Scientific Research Applications

• Chemical Synthesis and Environmental Applications

  • Copper(II)-catalyzed Remote Sulfonylation: The compound has been used in the remote sulfonylation of N-(quinolin-8-yl)benzamide derivatives, a process that generates environmentally benign byproducts and uses sodium sulfinates as sulfide sources. This method is noted for being less unpleasantly odorous and more environmentally friendly compared to previous methods (Xia et al., 2016).

• Anticancer Research

  • Synthesis and Anticancer Evaluation: A series of substituted N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxy­phenyl)-1,3-thiazol-2-yl}phenyl)benzamides, including derivatives of 2-(Phenylsulfanyl)-N-(propan-2-yl)benzamide, were synthesized and evaluated for anticancer activity against various cancer cell lines. Many of these compounds exhibited moderate to excellent anticancer activity (Ravinaik et al., 2021).

• Microbial Resistance Studies

  • Synthesis of Antimicrobial Agents: Derivatives of 2-phenylamino-thiazole, including compounds related to 2-(Phenylsulfanyl)-N-(propan-2-yl)benzamide, were synthesized and tested for antimicrobial activity. Some of these molecules demonstrated higher potency than reference drugs against pathogenic strains, with notable effectiveness against Gram-positive strains (Bikobo et al., 2017).

• Spectroscopic and Computational Studies

  • Crystal Structure and Biological Studies: The compound has been involved in the study of new metal complexes of 2-hydroxy-N-(4-phenylthiazol-2-yl)benzamide, which included spectroscopic studies, DFT calculations, thermal analysis, and anti-cancer evaluations. These studies revealed significant insights into the molecular structure and potential therapeutic applications of the compound (Rizk et al., 2021).

• Other Applications in Organic Chemistry

  • Synthesis of GPR52 Agonist: The compound was used in the synthesis of a GPR52 agonist, where the benzothiophene unit was directly constructed by reduction of a hemithioindigo derivative. This demonstrates its utility in the synthesis of complex organic molecules with potential therapeutic applications (Fukuda & Ikemoto, 2015).